BE“GHE Safety Operating Guide

Check Availability & Pricing

Sumatrol: A Guide to Safe Disposal Procedures
for Laboratory Settings

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sumatrol

Cat. No.: B192465

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
environmental responsibility are paramount when handling chemical compounds. This
document provides essential logistical and safety information for the proper disposal of
Sumatrol, a selective herbicide.

Sumatrol, identified with CAS No. 82-10-0, is a synthetically derived compound designed to
inhibit the growth of unwanted vegetation by disrupting critical enzymatic pathways in plants.[1]
Its targeted action makes it a valuable tool in agricultural and horticultural applications.[1]
Proper disposal of unused or waste Sumatrol is crucial to prevent environmental
contamination and ensure a safe laboratory environment.

Key Quantitative Data for Sumatrol

The following table summarizes essential quantitative data for Sumatrol, critical for safe
handling and disposal decisions.
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Property Value

CAS Number 82-10-0[1][2][3]

Molecular Formula C23H2207[1][2][3]1[4][5]

Molecular Weight 410.42 g/mol [1][3]

Density 1.329 g/cm3[2]

Boiling Point 606.8°C at 760 mmHg|[2]

Flashing Point 212.8°C[2]

Vapor Pressure 2.55E-15 mmHg at 25°C[2]

Long-term Storage 2°C - 8°C in a well-closed container[1]

Experimental Protocol for Sumatrol Disposal

The following protocol outlines a recommended procedure for the disposal of small quantities
of Sumatrol waste typically generated in a laboratory setting. This procedure is based on
general principles of chemical waste management and should be adapted to comply with local,
state, and federal regulations. High-temperature incineration is often the preferred method for
the disposal of pharmaceutical and chemical waste.[6]

Objective: To safely neutralize and dispose of Sumatrol waste in accordance with standard
laboratory safety practices.

Materials:

o Sumatrol waste (unused product or contaminated materials)
e Sodium hydroxide (NaOH), 5% aqueous solution
 Activated charcoal

o Appropriate personal protective equipment (PPE): chemical-resistant gloves, safety goggles,
lab coat

e Chemical fume hood
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Glass beaker or flask of appropriate size

Stir plate and stir bar

pH meter or pH indicator strips

Hazardous waste container, properly labeled

Procedure:

e Preparation and Personal Protective Equipment (PPE):

o Conduct all disposal procedures within a certified chemical fume hood.

o Don appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

e Alkaline Hydrolysis:

o Carefully transfer the Sumatrol waste into a glass beaker or flask. If the waste is solid,
dissolve it in a minimal amount of a suitable organic solvent (e.g., ethanol or acetone)
before proceeding.

o Slowly add a 5% aqueous solution of sodium hydroxide to the Sumatrol solution while
stirring continuously. The addition of a strong base will facilitate the hydrolysis of the active
compound.

o Monitor the pH of the solution using a pH meter or pH indicator strips, aiming for a pH
between 10 and 12.

o Allow the mixture to stir at room temperature for a minimum of 24 hours to ensure
complete degradation of the active herbicide.

e Neutralization and Adsorption:

o After the 24-hour hydrolysis period, neutralize the solution by slowly adding a dilute acid
(e.g., 1M hydrochloric acid) until the pH is between 6 and 8.
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o Once neutralized, add activated charcoal to the solution (approximately 10g per 100mL of
solution) to adsorb any remaining organic residues.

o Stir the mixture for at least one hour.

o Waste Collection and Disposal:
o The resulting mixture should be collected in a properly labeled hazardous waste container.

o The container must be clearly marked as "Hazardous Waste" and include the chemical
constituents.

o Arrange for the disposal of the hazardous waste container through your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
contractor.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Sumatrol waste in a laboratory setting.
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Sumatrol Disposal Workflow
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Caption: A flowchart outlining the procedural steps for the safe disposal of Sumatrol waste.
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Disclaimer: The disposal protocol provided is a general guideline. Always consult your
institution's specific waste disposal policies and relevant local, state, and federal regulations
before proceeding. For large quantities of Sumatrol, it is recommended to directly contact a
licensed hazardous waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Sumatrol: A Guide to Safe Disposal Procedures for
Laboratory Settings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192465#sumatrol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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